Cas no 2171625-35-5 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylpropanoic acid
• CAS No: 2171625-35-5
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6097515
• PubChem ID: 165551054
• Update Time: 2025-07-23

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylpropanoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-2-methylpropanoic acid
• EN300-1486652
• 2171625-35-5

• Inchi： 1S/C24H24N2O5/c1-4-9-20(21(27)26-24(2,3)22(28)29)25-23(30)31-14-19-17-12-7-5-10-15(17)16-11-6-8-13-18(16)19/h1,5-8,10-13,19-20H,9,14H2,2-3H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： PLVCZRQVEIYFRT-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#C)C(NC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylpropanoic acid

Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylpropanoic acid (CAS No. 2171625-35-5)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylpropanoic acid (CAS No. 2171625-35-5) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the Fmoc group and alkyne functionality, make it a versatile building block for researchers exploring novel therapeutic agents and bioconjugation strategies.

The Fmoc-protecting group in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylpropanoic acid is particularly noteworthy. This group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. As the demand for custom peptides and peptide-based drugs continues to rise, compounds like 2171625-35-5 are becoming increasingly valuable. Researchers are particularly interested in how this compound can facilitate the synthesis of complex peptides with improved yields and purity.

Another critical aspect of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylpropanoic acid is its alkyne moiety. This functional group enables click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a cornerstone of modern bioconjugation techniques. The ability to selectively modify peptides and proteins with various tags, fluorophores, or other biomolecules has opened new avenues in drug discovery, diagnostic imaging, and targeted drug delivery. This aligns with current trends in personalized medicine, where precise molecular modifications are essential for developing effective therapies.

The synthesis and application of CAS No. 2171625-35-5 also intersect with the growing interest in bioorthogonal chemistry. This field focuses on reactions that can occur in living systems without interfering with native biochemical processes. The alkyne group in this compound is a prime example of a bioorthogonal handle, enabling researchers to label and track biomolecules in real-time within complex biological environments. Such capabilities are invaluable for studying disease mechanisms and optimizing therapeutic interventions.

From a commercial perspective, the demand for high-quality Fmoc-amino acid derivatives like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylpropanoic acid is driven by the expanding peptide therapeutics market. With peptide-based drugs gaining FDA approval for conditions ranging from diabetes to cancer, the need for reliable synthetic intermediates has never been greater. Suppliers and manufacturers are focusing on scalable production methods to meet this demand while maintaining stringent purity standards.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylpropanoic acid (CAS No. 2171625-35-5) represents a critical tool in modern chemical and pharmaceutical research. Its dual functionality as a peptide building block and a click chemistry reagent positions it at the forefront of innovation in drug development and bioconjugation. As the scientific community continues to explore its potential, this compound is likely to play an even more prominent role in advancing healthcare solutions.